2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile

• Molecular Formula: C14H11FN2O
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 2-fluoro-4-[4-(1-hydroxyethyl)pyridin-3-yl]benzonitrile
• InChI: InChI=1S/C14H11FN2O/c1-9(18)12-4-5-17-8-13(12)10-2-3-11(7-16)14(15)6-10/h2-6,8-9,18H,1H3
• InChI Key: CKHUWUCSYYBBRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=NC=C1)C2=CC(=C(C=C2)C#N)F)O

Description

2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile is a useful research compound. Its molecular formula is C14H11FN2O and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To the solution of 4-cyano-3-fluoro phenylboronic acid (247 mg, 1.50 mmol), 1-(3-Bromo-pyridin-4-yl)-ethanol (303 mg, 1.50 mmol) and PdCl2(dppf). CH2Cl2 adduct (98 mg, 0.12 mmol) in DMF (6 mL) was added 2M Na2CO3aq (1.50 ml, 3.00 mmol) under Nitrogen atmosphere. The mixture was stirred and heated at 100° C. for 4 hrs. After letting cool to room temperature, solvent was removed in vacuo. The resulting residue was dissolved in DCM and saturated NH4Cl solution. After extraction with DCM and separation, the combined extracts were concentrated and purified by ISCO 12 g (10% MeOH/DCM=0-25%) to give 2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile (190 mg, 52%) as colorless solid; ESI-MS m/z: 243 [M+1]+, Retention time 1.05 min